Cas no 194940-15-3 (3-(4-Hydroxyphenyl)acrylamide)

• Product Name: 3-(4-Hydroxyphenyl)acrylamide
• CAS No: 194940-15-3
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 836825
• PubChem ID: 16637983
• Update Time: 2025-10-30

3-(4-Hydroxyphenyl)acrylamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxyphenyl)acrylamide
• (2E)-3-(4-Hydroxyphenyl)prop-2-enamide
• 4-Hydroxycinnamamide
• [ "" ]
• 2-PropenaMide, 3-(4-hydroxyphenyl)-, (2E)-
• FS-10538
• (2E)-3-(4-Hydroxyphenyl)-2-propenamide
• SCHEMBL214614
• CHEMBL4209145
• 59576-98-6
• AKOS000277252
• UNII-AA6QNK95YZ
• AA6QNK95YZ
• 194940-15-3
• (E)-3-(4-Hydroxyphenyl)acrylamide
• (E)-3-(4-hydroxyphenyl)prop-2-enamide
• HY-N1901
• 4-hydroxycinnamide
• (E)-p-Coumaramide
• 2-Propenamide,3-(4-hydroxyphenyl)-,(2E)-
• CS-0017859

• MDL： MFCD08693203
• Inchi： 1S/C9H9NO2/c10-9(12)6-3-7-1-4-8(11)5-2-7/h1-6,11H,(H2,10,12)/b6-3+
• InChI Key： DSMLJOHWFORNLY-ZZXKWVIFSA-N
• SMILES： OC1C=CC(/C=C/C(N)=O)=CC=1

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 416.4±37.0 °C at 760 mmHg
• Flash Point: 205.6±26.5 °C
• PSA: 63.32000
• LogP: 1.59100
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(4-Hydroxyphenyl)acrylamide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-(4-Hydroxyphenyl)acrylamide

Introduction to 3-(4-Hydroxyphenyl)acrylamide (CAS No. 194940-15-3)

3-(4-Hydroxyphenyl)acrylamide, identified by the Chemical Abstracts Service Number (CAS No.) 194940-15-3, is a significant compound in the realm of pharmaceutical chemistry and biomedicine. This molecule, featuring an acrylamide moiety linked to a 4-hydroxyphenyl group, has garnered attention due to its versatile structural and functional properties. The presence of both hydrophilic and hydrophobic regions makes it a promising candidate for various applications, particularly in drug design and biomaterial development.

The acrylamide moiety in 3-(4-Hydroxyphenyl)acrylamide contributes to its reactivity, enabling participation in polymerization reactions, cross-linking processes, and conjugation with biomolecules. This characteristic is particularly valuable in the synthesis of hydrogels, drug delivery systems, and biosensors. Meanwhile, the 4-hydroxyphenyl group introduces a hydroxyl functional group, which can engage in hydrogen bonding and other interactions with biological targets. This dual functionality makes the compound a valuable intermediate in the development of targeted therapeutics.

Recent advancements in medicinal chemistry have highlighted the potential of 3-(4-Hydroxyphenyl)acrylamide in modulating biological pathways. Studies have demonstrated its role as a precursor in the synthesis of novel pharmacophores that exhibit inhibitory effects on enzymes and receptors involved in inflammatory and neurodegenerative diseases. The hydroxyl group's ability to form hydrogen bonds with polar residues in proteins enhances its binding affinity, making it an attractive scaffold for structure-based drug design.

In the context of biomaterial science, 3-(4-Hydroxyphenyl)acrylamide has been explored for its capability to form stable and functional polymers. Its incorporation into polymeric matrices improves biocompatibility and drug loading efficiency, which are critical factors in controlled-release formulations. Researchers have leveraged its acrylate functionality to develop photo-crosslinkable hydrogels, which are widely used in tissue engineering and regenerative medicine. These hydrogels can be tailored to specific mechanical and chemical properties by adjusting the concentration and type of crosslinking agents.

The 4-hydroxyphenyl moiety also lends itself to further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties. For instance, electronic conjugation with other aromatic or heterocyclic systems can tune the compound's photophysical characteristics, making it suitable for applications in photodynamic therapy or fluorescent imaging. Such modifications are essential for optimizing drug candidates for clinical translation.

Current research efforts are focused on elucidating the mechanistic aspects of 3-(4-Hydroxyphenyl)acrylamide interactions with biological targets. High-resolution structural studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into how this compound binds to enzymes like cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in pain signaling and inflammation. These structural insights are crucial for designing next-generation inhibitors with improved selectivity and reduced side effects.

The pharmaceutical industry has also shown interest in 3-(4-Hydroxyphenyl)acrylamide as a building block for small-molecule drugs. Its modular structure allows for easy derivatization into compounds with desired pharmacokinetic profiles. For example, incorporating lipophilic substituents can enhance membrane permeability, while polar groups can improve water solubility. Such attributes are vital for achieving optimal bioavailability and therapeutic efficacy.

Beyond drug development, 3-(4-Hydroxyphenyl)acrylamide finds utility in diagnostic applications. Its ability to form stable complexes with metal ions has been exploited in the design of luminescent probes for detecting trace metal contaminants in environmental samples. Additionally, its fluorescence properties make it suitable for developing bioimaging agents that can track biological processes in living cells with high sensitivity.

The synthesis of 3-(4-Hydroxyphenyl)acrylamide typically involves multi-step organic transformations starting from commercially available precursors such as 4-hydroxybenzaldehyde or 4-hydroxyaniline. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are essential for supporting both academic research and industrial applications.

In conclusion, 3-(4-Hydroxyphenyl)acrylamide (CAS No. 194940-15-3) is a multifunctional compound with broad applications across pharmaceuticals, biomaterials, and diagnostics. Its unique structural features—combining an acrylamide group with a 4-hydroxyphenyl moiety—make it a versatile tool for medicinal chemists and materials scientists alike. As research continues to uncover new possibilities for this molecule, its role in advancing therapeutic interventions and innovative technologies is likely to expand further.